Cas no 79080-36-7 (1H-Imidazole-2-carbonitrile,1,4-dimethyl-)

• Product Name: 1H-Imidazole-2-carbonitrile,1,4-dimethyl-
• CAS No: 79080-36-7
• MF: C₆H₇N₃
• MW: 121.139880418777
• CID: 554211
• PubChem ID: 12747517
• Update Time: 2025-04-19

1H-Imidazole-2-carbonitrile,1,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-carbonitrile,1,4-dimethyl-
• 1,4-dimethylimidazole-2-carbonitrile
• 1H-Imidazole-2-carbonitrile,1,4-dimethyl-(9CI)
• 1,4-dimethyl-1H-imidazole-2-carbonitrile
• QC-7560
• SCHEMBL15507820
• DTXSID50508788
• 79080-36-7

• Inchi： 1S/C6H7N3/c1-5-4-9(2)6(3-7)8-5/h4H,1-2H3
• InChI Key： XZIQDRZDOJLKLE-UHFFFAOYSA-N
• SMILES： N1(C)C(C#N)=NC(C)=C1

Computed Properties

• Exact Mass: 121.06400
• Monoisotopic Mass: 121.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.61000
• LogP: 0.60018

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles